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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dosimetry calculation methods
for 177Lu-EB-PSMA-617, a targeted radiopharmaceutical for the treatment of prostate cancer.

The protocols outlined below are based on established methodologies to ensure accurate and
reproducible absorbed dose estimations in both preclinical and clinical research settings.

Introduction

177u-EB-PSMA-617 is a radiolabeled small molecule that targets prostate-specific membrane
antigen (PSMA), a protein highly expressed on the surface of prostate cancer cells. The
therapeutic efficacy of this agent is dependent on the delivery of a cytotoxic radiation dose to
the tumor cells while minimizing toxicity to healthy organs. Accurate dosimetry is therefore
critical for optimizing treatment planning, predicting therapeutic response, and understanding
potential side effects. These protocols describe the essential procedures for radiolabeling,
quality control, patient imaging, and subsequent absorbed dose calculations.

Radiolabeling of PSMA-617 with Lutetium-177
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The preparation of ’’Lu-PSMA-617 involves the chelation of the radionuclide 77Lu3* by the

DOTA chelator conjugated to the PSMA-617 ligand. This process must be conducted under

aseptic conditions to ensure the final product is sterile and pyrogen-free.

Protocol 1: *”7Lu-PSMA-617 Radiolabeling

Materials:

PSMA-617 peptide precursor
No-carrier-added 177LuCls in 0.04 M HCI
Sodium ascorbate buffer (0.5 M, pH 4.5-5.0)
Gentisic acid

Sterile, pyrogen-free reaction vial

Heating block or water bath

Calibrated radioactivity dose calibrator

Sterile 0.22 um filter

Procedure:

In a sterile reaction vial, combine the PSMA-617 precursor with sodium ascorbate buffer and
gentisic acid.

Carefully add the required activity of 1’”LuCls to the reaction vial.
Gently mix the contents and incubate the vial at 95-100°C for 15-30 minutes.

After incubation, allow the vial to cool to room temperature behind appropriate radiation
shielding.

Measure the total activity in a dose calibrator.

Perform quality control checks as described in Protocol 2.
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 For clinical use, the final product should be passed through a sterile 0.22 um filter into a
sterile vial.

Protocol 2: Quality Control of *’/Lu-PSMA-617

Objective: To determine the radiochemical purity of the final product.

Method: Instant Thin-Layer Chromatography (ITLC)

Materials:

e ITLC strips (e.g., silica gel impregnated glass fiber)

o Mobile phase: 0.1 M citrate buffer (pH 5.0) or a mixture of ammonium acetate and methanol.
e TLC scanner or gamma counter

Procedure:

Spot a small aliquot of the 177Lu-PSMA-617 solution onto an ITLC strip.

o Develop the chromatogram by placing the strip in a chromatography tank containing the
mobile phase.

» Allow the solvent front to migrate near the top of the strip.
* Remove the strip and allow it to dry.

e Analyze the distribution of radioactivity on the strip using a TLC scanner or by cutting the
strip into sections and counting them in a gamma counter.

e Calculation:

[¢]

Free 7Lu will migrate with the solvent front.

[e]

177Lu-PSMA-617 will remain at the origin.

[e]

Radiochemical Purity (%) = (Activity at origin / Total activity on the strip) x 100.
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o Aradiochemical purity of >95% is generally considered acceptable for clinical use.

Radiolabeling Workflow
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Workflow for Radiolabeling and Quality Control of *’/Lu-PSMA-617.

Patient Imaging and Dosimetry Calculation

Accurate dosimetry requires quantitative imaging at multiple time points after the administration
of 77Lu-EB-PSMA-617 to determine the pharmacokinetics of the radiopharmaceutical.

Protocol 3: SPECTI/CT Imaging

Patient Preparation:

¢ Adequate hydration is recommended before and after administration of the
radiopharmaceutical.

o Patients should be encouraged to void frequently to reduce radiation dose to the bladder.
Administration:

o Administer the therapeutic dose of 1’’Lu-EB-PSMA-617 intravenously. The typical
administered activity ranges from 3.7 to 7.4 GBq per cycle.[1][2]

Imaging Schedule:

e Acquire whole-body or regional SPECT/CT images at multiple time points post-injection. A
common imaging schedule includes scans at 2-4 hours, 24 hours, 48-72 hours, and 96-168
hours.[1][3]

Image Acquisition Parameters:

Use a dual-head gamma camera equipped with a medium-energy collimator.

Acquire images using settings optimized for 1’’Lu (photopeaks at 113 keV and 208 keV).

Perform CT for attenuation correction and anatomical localization.

Quantitative SPECT reconstruction should be performed using a validated method that
includes corrections for attenuation, scatter, and dead time.

Protocol 4: Dosimetry Calculation
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Several methods can be used for dosimetry calculations. The Medical Internal Radiation Dose
(MIRD) schema is a widely accepted formalism. Voxel-based methods offer a more
personalized approach.

A. Organ-Level Dosimetry (MIRD Schema):
e Image Analysis:

o Draw regions of interest (ROIs) or volumes of interest (VOIS) over source organs (e.g.,
kidneys, salivary glands, liver, spleen, bone marrow) and tumors on the co-registered
SPECT/CT images for each time point.

o Determine the total activity in each source organ at each time point from the quantitative
SPECT data.

e Time-Activity Curve Generation:
o Plot the activity in each source organ as a function of time.

o Fit the data to an appropriate function (e.g., mono-exponential or bi-exponential) to
generate a time-activity curve (TAC).

o Cumulated Activity Calculation:

o Integrate the TAC from time zero to infinity to calculate the total number of disintegrations
(cumulated activity, A) in each source organ.

o Absorbed Dose Calculation:

o Use a dosimetry software package (e.g., OLINDA/EXM) to calculate the absorbed dose.
This software utilizes the MIRD formalism:

= D(target) = A(source) x S(target — source)

= Where D is the absorbed dose, A is the cumulated activity, and S is the S-value, which
represents the mean absorbed dose to the target organ per unit of cumulated activity in
the source organ.
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B. Voxel-Level Dosimetry:

Image Registration:

o Spatially register the SPECT/CT images from all time points to a reference image (e.g.,

the first time point).

Voxel-wise Time-Activity Curves:

o Generate a TAC for each individual voxel within the imaging volume.

Voxel-wise Cumulated Activity:
o Integrate the TAC for each voxel to create a 3D map of cumulated activity.

Voxel S-Value Convolution:

o Convolve the 3D cumulated activity map with a voxel S-value kernel, which is typically pre-
calculated using Monte Carlo simulations, to generate a 3D absorbed dose map.[3] This
provides a detailed distribution of the absorbed dose within organs and tumors.
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Experimental Workflow for Patient Imaging and Dosimetry Calculation.
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Quantitative Data Summary

The following tables summarize the mean absorbed doses to various organs and tumors as
reported in the literature for 177Lu-PSMA-617. It is important to note that there is considerable
inter-patient variability in dosimetry parameters.

Table 1: Mean Absorbed Doses in Normal Organs for *’’Lu-PSMA-617

Mean Absorbed Dose

Organ Reference
(GylGBq)

Kidneys 0.39-0.92 [3]
Salivary Glands (Parotid) 0.44-1.18 [3]
Salivary Glands

_ 0.44 [3]
(Submandibular)
Lacrimal Glands 1.45-5.1
Liver 0.08-0.31 [3]
Spleen 0.06 - 0.17 [3]
Bone Marrow 0.04-0.11 [3]
Whole Body 0.03-0.04

Table 2: Mean Absorbed Doses in Tumors for 7’Lu-PSMA-617

Mean Absorbed Dose

Tumor Site Reference
(GylGBq)

All Lesions 4.17-5.9

Bone Metastases 423-54 [2]

Lymph Node Metastases 3.96-9.7 [2]

Soft Tissue Metastases 4.68
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Note: The absorbed doses can vary depending on the dosimetry methodology, patient-specific
factors, and tumor burden.

Signaling Pathways and Logical Relationships

The therapeutic effect of 17’Lu-EB-PSMA-617 is initiated by its binding to PSMA on the surface
of prostate cancer cells. Following internalization, the emitted beta particles from 177Lu induce
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Simplified Signaling Pathway of 177Lu-EB-PSMA-617 Action.
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Conclusion

The dosimetry calculation methods for 77Lu-EB-PSMA-617 are well-established and crucial for
the safe and effective application of this radiopharmaceutical. The protocols provided herein
offer a framework for researchers and clinicians to perform accurate dosimetry, which is
essential for personalized treatment strategies in patients with prostate cancer. Adherence to
standardized protocols for radiolabeling, quality control, imaging, and dose calculation will
facilitate the comparison of data across different studies and contribute to the ongoing
development of this promising therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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